Cas no 128318-85-4 ((3-azidoprop-1-en-2-yl)benzene)

• Product Name: (3-azidoprop-1-en-2-yl)benzene
• CAS No: 128318-85-4
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD24452973
• CID: 3703180
• Update Time: 2026-04-20

(3-azidoprop-1-en-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, [1-(azidomethyl)ethenyl]-
• (3-azidoprop-1-en-2-yl)benzene

• MDL： MFCD24452973

Additional information on (3-azidoprop-1-en-2-yl)benzene

Introduction to Compound CAS No. 128318-85-4: (3-Azidoprop-1-en-2-yl)benzene

The compound with CAS No. 128318-85-4, commonly referred to as (3-Azidoprop-1-en-2-yl)benzene, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The azido group (-N₃) attached to the propenyl chain introduces reactive functionalities, making it a versatile building block for advanced materials and chemical synthesis.

Recent studies have highlighted the importance of (3-Azidoprop-1-en-2-yl)benzene in click chemistry, particularly in the context of azide-based reactions such as the Huisgen cycloaddition. These reactions enable the formation of stable covalent bonds under mild conditions, making this compound a valuable precursor for constructing complex molecular architectures. The integration of this compound into polymer systems has also been explored, demonstrating its potential in developing high-performance materials with tailored mechanical and electronic properties.

From a structural standpoint, (3-Azidoprop-1-en-2-yl)benzene consists of a benzene ring connected to a propenyl chain that terminates with an azide group. This configuration allows for diverse reactivity patterns, including nucleophilic substitution and radical-mediated transformations. Researchers have leveraged these properties to develop novel synthetic pathways for functional polymers, sensors, and drug delivery systems.

One of the most promising applications of (3-Azidoprop-1-en-2-yl)benzene lies in its use as a precursor for generating azide-containing polymers via reversible addition–fragmentation chain transfer (RAFT) polymerization. These polymers exhibit enhanced thermal stability and mechanical resilience, making them suitable for high-tech applications such as aerospace materials and biomedical devices.

In addition to its role in polymer science, (3-Azidoprop-1-en-2-yl)benzene has been utilized in drug discovery efforts. Its ability to undergo selective chemical transformations enables the synthesis of bioactive molecules with potential therapeutic applications. Recent advancements in medicinal chemistry have demonstrated the feasibility of using this compound as a scaffold for designing anti-cancer agents and neuroprotective drugs.

The synthesis of (3-Azidoprop-1-en-2-yl)benzene typically involves multi-step reactions, including alkylation and azide introduction strategies. Researchers have optimized these processes to achieve high yields and purity levels, ensuring scalability for industrial applications.

Looking ahead, the continued exploration of (3-Azidoprop-1-en-2-yllbenzene) is expected to unlock new opportunities in nanotechnology and green chemistry. Its compatibility with sustainable synthetic methods aligns with global efforts to develop environmentally friendly chemical processes.